Cas no 1351587-32-0 (5-(furan-2-yl)-N-5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-3-carboxamide)

• Product Name: 5-(furan-2-yl)-N-5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-3-carboxamide
• CAS No: 1351587-32-0
• MF: C₁₅H₁₀N₄O₄S
• MW: 342.329301357269
• CID: 6517879
• PubChem ID: 56763934
• Update Time: 2025-05-17

5-(furan-2-yl)-N-5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-N-5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-3-carboxamide
• F5773-4250
• 5-(furan-2-yl)-N-[5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl]-1,2-oxazole-3-carboxamide
• 1351587-32-0
• VU0520196-1
• 5-(furan-2-yl)-N-(5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl)isoxazole-3-carboxamide
• AKOS024518238

• Inchi： 1S/C15H10N4O4S/c1-8-5-12(24-7-8)14-17-18-15(22-14)16-13(20)9-6-11(23-19-9)10-3-2-4-21-10/h2-7H,1H3,(H,16,18,20)
• InChI Key： UIHGJTYIVZHQGR-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C1=NN=C(NC(C2C=C(C3=CC=CO3)ON=2)=O)O1

Computed Properties

• Exact Mass: 342.04227599g/mol
• Monoisotopic Mass: 342.04227599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 135Ų

Additional information on 5-(furan-2-yl)-N-5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-3-carboxamide

Comprehensive Analysis of 5-(furan-2-yl)-N-5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-3-carboxamide (CAS No. 1351587-32-0)

The compound 5-(furan-2-yl)-N-5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-3-carboxamide (CAS No. 1351587-32-0) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This heterocyclic molecule combines furan, thiophene, oxadiazole, and oxazole moieties, making it a subject of interest for researchers exploring novel bioactive compounds and functional materials. Its complex architecture offers a promising scaffold for drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In the context of current trends, the demand for heterocyclic compounds with multifunctional properties has surged, driven by advancements in medicinal chemistry and material science. Researchers frequently search for terms like "oxadiazole derivatives biological activity" or "furan-thiophene hybrid molecules," reflecting the growing curiosity about this compound's potential. The presence of both furan and thiophene rings in its structure aligns with the broader interest in aromatic heterocycles, which are known for their electronic properties and pharmacological relevance.

The 1,3,4-oxadiazole core in this compound is particularly noteworthy, as it is a privileged structure in drug design. Recent studies highlight its role as a bioisostere for carboxylic acids and amides, enhancing metabolic stability and binding affinity. This feature has led to increased searches for "oxadiazole-based drug candidates" and "oxazole-carboxamide synthesis," underscoring the compound's relevance in modern pharmaceutical research. Additionally, the oxazole ring contributes to its potential as a kinase inhibitor, a hot topic in oncology and autoimmune disease therapeutics.

From a synthetic perspective, the preparation of 5-(furan-2-yl)-N-5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-3-carboxamide involves multi-step reactions, including cyclization and coupling strategies. Researchers often inquire about "efficient synthesis of oxadiazole-oxazole hybrids" or "green chemistry approaches for heterocyclic amides," reflecting the need for sustainable methodologies. The compound's carboxamide linkage further expands its utility, as this functional group is ubiquitous in peptide mimetics and small-molecule probes.

Beyond pharmaceuticals, this compound's conjugated π-system makes it a candidate for organic electronics, such as OLEDs and sensors. Searches for "thiophene-furan copolymers" or "oxadiazole-based luminescent materials" highlight its cross-disciplinary appeal. Its photophysical properties are under investigation for applications in bioimaging and optoelectronic devices, aligning with the global push for smart materials.

In conclusion, 5-(furan-2-yl)-N-5-(4-methylthiophen-2-yl)-1,3,4-oxadiazol-2-yl-1,2-oxazole-3-carboxamide represents a versatile compound with dual relevance in life sciences and advanced materials. Its structural complexity and functional diversity position it as a valuable subject for future research, addressing key challenges in drug development and material innovation.